Cas no 2171368-60-6 (2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-2-methylbutanoic acid)

• Product Name: 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-2-methylbutanoic acid
• CAS No: 2171368-60-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5908378
• PubChem ID: 165559783
• Update Time: 2025-06-11

2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1581424
• 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-2-methylbutanoic acid
• 2171368-60-6

• Inchi： 1S/C27H34N2O5/c1-4-10-18(15-24(30)28-17-27(3,5-2)25(31)32)29-26(33)34-16-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,4-5,10,15-17H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t18-,27?/m0/s1
• InChI Key： MKKUJIUAECJFIS-HSYKDVHTSA-N
• SMILES： O(C(N[C@@H](CCC)CC(NCC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-2-methylbutanoic acid

Recent Advances in the Study of 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-2-methylbutanoic acid (CAS: 2171368-60-6)

The compound 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-2-methylbutanoic acid (CAS: 2171368-60-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched alkyl chain, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the development of novel bioactive compounds.

One of the key areas of investigation has been the compound's utility in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the Fmoc-protected amino acid derivative can be efficiently incorporated into peptide chains, offering advantages in terms of yield and purity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of cyclic peptides with enhanced stability and bioavailability, which are being evaluated as potential candidates for treating metabolic disorders.

In addition to its synthetic applications, recent research has explored the pharmacokinetic properties of 2171368-60-6. A preclinical study conducted by a team at the University of Cambridge revealed that the compound exhibits favorable absorption and distribution profiles, making it a promising candidate for further drug development. The study also noted its low toxicity in vitro, suggesting a wide therapeutic window for potential clinical applications.

Another significant development involves the use of 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-2-methylbutanoic acid in the design of prodrugs. Researchers have leveraged its unique chemical structure to create prodrugs that can be selectively activated in target tissues, thereby minimizing off-target effects. This approach has shown particular promise in oncology, where a 2024 study demonstrated its efficacy in delivering chemotherapeutic agents specifically to tumor cells while sparing healthy tissue.

Looking ahead, the compound's potential extends beyond traditional pharmaceutical applications. Emerging research suggests its utility in the development of biomaterials and drug-eluting implants. For instance, a recent patent application describes its incorporation into polymeric matrices for controlled drug release, highlighting its versatility in addressing diverse medical needs.

In conclusion, 2171368-60-6 represents a multifaceted tool in modern chemical biology and drug discovery. Its applications span from peptide synthesis to targeted drug delivery, with ongoing research continuing to uncover new possibilities. As the field advances, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.